Cas no 2098134-26-8 ((1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2098134-26-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5725776
• PubChem ID: 121210883
• Update Time: 2025-06-08

(1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• starbld0023758
• (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol
• 2098134-26-8
• F2198-0595
• AKOS026720977

• Inchi： 1S/C13H17N3O/c1-10(2)8-16-12(9-17)7-13(15-16)11-3-5-14-6-4-11/h3-7,10,17H,8-9H2,1-2H3
• InChI Key： CGTYMJVIVZFPIJ-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CN=CC=2)=NN1CC(C)C

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol

The Compound CAS No 2098134-26-8: (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol

The compound with CAS No 2098134-26-8, commonly referred to as (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an isobutyl group, a pyridine ring, and a pyrazole moiety. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol in various applications, particularly in the development of novel materials and pharmaceuticals. Its structure allows for versatile interactions, enabling it to serve as a building block for more complex molecules. Researchers have explored its role in the synthesis of bioactive compounds, where its pyrazole ring plays a crucial role in stabilizing certain conformations that are essential for biological activity.

The synthesis of this compound has been optimized through innovative methodologies that emphasize sustainability and efficiency. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are invaluable for pharmacological studies. Additionally, the use of green chemistry principles in its synthesis has reduced the environmental footprint associated with its production.

From a physical standpoint, (1-isobutyl-3-(pyridin-4-yl)-1H-pyrazol-5-yl)methanol exhibits interesting properties such as moderate melting and boiling points, which make it suitable for various industrial processes. Its solubility characteristics also play a pivotal role in determining its applicability in different chemical reactions and formulations.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the realm of coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand due to the presence of nitrogen atoms in both the pyridine and pyrazole rings makes it an attractive candidate for constructing these materials. Recent research has demonstrated its effectiveness in enhancing the stability and porosity of MOFs, which are critical properties for gas storage and separation applications.

Furthermore, (1-isobutyl-3-(pyridin-4-yL)-1H-pyrazol5-yL)methanol has been investigated for its potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which could revolutionize the way medications are administered. Preliminary studies have shown that it can be incorporated into nanoparticles to enhance drug targeting and reduce side effects.

The ongoing research into this compound continues to uncover new insights into its properties and potential uses. Collaborative efforts between chemists, biologists, and materials scientists are driving innovation in this field, paving the way for groundbreaking applications that were previously unimaginable.